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Compound of Interest

Compound Name: 1,5-Pentanedithiol

Cat. No.: B1584520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 1,5-
Pentanedithiol (CAS No. 928-98-3). The following sections detail the hazardous properties,

personal protective equipment, and emergency procedures necessary for the safe use of this

compound in a laboratory setting.

Section 1: Hazard Identification and Classification
1,5-Pentanedithiol is classified as a hazardous chemical and requires careful handling to

avoid adverse health effects.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[1]

This compound is also known to cause skin and serious eye irritation, and may lead to

respiratory irritation.[1] An unpleasant stench is another characteristic of this chemical.[1]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The GHS classification for

1,5-Pentanedithiol is summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][4]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[1][4]

Target Organs - Respiratory system[1]

Section 2: Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 1,5-Pentanedithiol is
essential for its safe handling and storage.
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Property Value

Molecular Formula C5H12S2

Molecular Weight 136.28 g/mol

Appearance Colourless liquid[5]

Melting Point -72 °C (lit.)[5]

Boiling Point 107-108 °C/15 mmHg (lit.)[5]

Density 1.016 g/mL at 25 °C (lit.)[5]

Flash Point 203 °F[5]

Refractive Index n20/D 1.519 (lit.)[5]

Solubility Chloroform, Methanol (Slightly)[5]

Stability
Stable. Combustible. Incompatible with strong

oxidizing agents, strong bases.[5]

Section 3: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 1,5-
Pentanedithiol.

Handling
Ventilation: Handle product only in a closed system or provide appropriate exhaust

ventilation.[1] Use only outdoors or in a well-ventilated area.[1]

Personal Hygiene: Wash face, hands, and any exposed skin thoroughly after handling.[1] Do

not eat, drink, or smoke when using this product.[1]

Avoid Contact: Avoid contact with skin and eyes.[1] Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Storage
Conditions: Keep container tightly closed.[3] Store in a dry, well-ventilated place.[3]
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Incompatible Materials: Keep away from strong oxidizing agents.[1]

Section 4: Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 1,5-
Pentanedithiol to prevent exposure.

Protection Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. Recommended Filter type:

Organic gases and vapours filter, Type A,

Brown, conforming to EN14387.[1]

Section 5: Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action must be

taken.
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Exposure Route First Aid Measures

Inhalation

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Skin Contact
IF ON SKIN: Wash with plenty of soap and

water.[1]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Ingestion
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth.[3]

Spills and Leaks
For spills, soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal

binder, sawdust) and keep in suitable, closed containers for disposal.[1] Do not let this

chemical enter the environment.[1]

Section 6: Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of 1,5-Pentanedithiol are not

readily available, a generalized workflow for evaluating the toxicological profile of a chemical

compound is presented below. This workflow is representative of standard industry and

regulatory practices.
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Generalized Toxicological Assessment Workflow

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment and Reporting

Physicochemical
Characterization

In Silico
Toxicity Prediction

Literature Review of
Analogous Compounds

Hazard Identification

Cytotoxicity Assays
(e.g., MTT, LDH)

Genotoxicity Assays
(e.g., Ames Test, Micronucleus)

Skin/Eye Irritation
(e.g., EpiDerm™, EpiOcular™)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Proceed if in vitro
results warrant

Repeated Dose Toxicity Studies

Developmental and
Reproductive Toxicity (DART)

Dose-Response Assessment

Exposure Assessment

Risk Characterization

Safety Data Sheet
(SDS) Generation
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Caption: Generalized workflow for toxicological assessment of a chemical compound.
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Section 7: Hierarchy of Safety Controls
To ensure a safe working environment, a hierarchy of controls should be implemented. This

approach prioritizes the most effective control measures to eliminate or minimize hazards.

Hierarchy of Controls for Chemical Safety
Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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